3-Methyl-5-(2-methylphenyl)-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole

• IUPAC Name: 3-methyl-5-(2-methylphenyl)-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole
• InChI: InChI=1S/C19H19N3O2/c1-13-5-3-4-6-18(13)19-21-20-14(2)22(19)15-7-9-16(10-8-15)23-11-17-12-24-17/h3-10,17H,11-12H2,1-2H3
• InChI Key: XRXRCHUHKCFDPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(N2C3=CC=C(C=C3)OCC4CO4)C
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

3-Methyl-5-(2-methylphenyl)-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of new derivatives with potential beta-adrenolytic activity, as evidenced by Kossakowski, Struga, and Kozioł (2006) in their work on aminoalkanol derivatives of 1,5-diphenyl-IH-1,2,4-triazol-3-ol (Kossakowski, Struga, & Kozioł, 2006).

Antimicrobial Activities

• Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and found some to possess good or moderate antimicrobial activities against various microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Biological and Medical Research

• Al-Otaibi et al. (2020) conducted comprehensive quantum mechanical studies on triazole derivatives for their potential use as photo sensitizers in DSSC and for various biological interactions (Al-Otaibi, Almuqrin, Mary, & Mary, 2020).
• Ahmed et al. (2020) explored the synthesis and characterization of triazole derivatives with an α-ketoester functionality, focusing on their nucleophilic/electrophilic nature and interaction energy of C⋯O tetrel bond (Ahmed, Yasin, Aziz, Khan, Tahir, Gil, & Frontera, 2020).
• Süleymanoğlu et al. (2017) investigated the antileishmanial activity of 4-amino-1,2,4-triazole derivatives, finding significant potential in this area (Süleymanoğlu, Ünver, Ustabaş, Direkel, & Alpaslan, 2017).

Neurological Research

• Harrison et al. (2001) discussed an orally active, water-soluble neurokinin-1 receptor antagonist involving triazole structures, highlighting its efficacy in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison, Owens, Williams, Swain, Williams, Carlson, Rycroft, Tattersall, Cascieri, Chicchi, Sadowski, Rupniak, & Hargreaves, 2001).

Anticonvulsant Activity

• Küçükgüzel et al. (2004) synthesized a series of 1,2,4-triazole derivatives and evaluated their anticonvulsant activity, finding some compounds to be protective in experimental models (Küçükgüzel, Güniz Küçükgüzel, Rollas, Otük-Saniş, Ozdemir, Bayrak, Altuğ, & Stables, 2004).

Antioxidative Activity

• Aktay, Tozkoparan, and Ertan (2005) explored the protective effects of certain triazole derivatives against ethanol-induced oxidative stress in mice, demonstrating the potential antioxidative properties of these compounds (Aktay, Tozkoparan, & Ertan, 2005).